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Compound of Interest

Compound Name: Clothixamide

Cat. No.: B10859750

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clothixamide is a molecule of interest in various research fields. Accurate and consistent
preparation of stock solutions is the first critical step for reliable and reproducible experimental
results. This document provides a detailed protocol for the preparation, storage, and handling
of clothixamide stock solutions.

Physicochemical Data

A summary of the key quantitative data for clothixamide is presented in Table 1. This
information is essential for accurate calculations and preparation of stock solutions.

Table 1: Physicochemical Properties of Clothixamide

Property Value Source

Molecular Weight 442.0 g/mol PubChem[1]
Solubility in DMSO 50 mg/mL Chemical Supplier[2]
CAS Number 4177-58-6 Chemical Supplier[3]
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Experimental Protocol: Preparation of a 10 mM
Clothixamide Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of clothixamide in Dimethyl
Sulfoxide (DMSO).

Materials and Equipment

¢ Clothixamide powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

» Analytical balance

» Vortex mixer

o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Safety Precautions

o Work in a well-ventilated area, preferably a chemical fume hood.
o Wear appropriate PPE to avoid skin and eye contact.

o Consult the material safety data sheet (MSDS) for comprehensive safety information.

Step-by-Step Procedure

o Calculate the required mass of Clothixamide:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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= Mass (mg) = 10 mmol/L x 0.001 L x 442.0 g/mol x 1000 mg/g = 4.42 mg

e Weighing Clothixamide:

o Carefully weigh out 4.42 mg of clothixamide powder using an analytical balance and
place it into a sterile microcentrifuge tube.

 Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the clothixamide
powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes to dissolve the powder.

o If the compound does not fully dissolve, the solution can be gently warmed to 37°C and
vortexed again to aid dissolution.

» Aliquoting and Storage:

o Once the clothixamide is completely dissolved, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the clothixamide stock
solution.
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Caption: Workflow for preparing clothixamide stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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